Cas no 259655-31-7 (Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester)

• Product Name: Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester
• CAS No: 259655-31-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 247189
• PubChem ID: 2798090
• Update Time: 2025-05-21

Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester
• Pentanedioicacid, 2-(1H-pyrrol-1-yl)-, dimethyl ester (9CI)
• Dimethyl 2-(1H-pyrrol-1-yl)pentanedioate
• dimethyl 2-pyrrol-1-ylpentanedioate
• SB62441
• MFCD00728861
• DTXSID10383977
• DIMETHYL2-(1H-PYRROL-1-YL)PENTANEDIOATE
• 1,5-dimethyl (2S)-2-(1H-pyrrol-1-yl)pentanedioate
• CS-0336148
• 259655-31-7
• AKOS005199419

• MDL： MFCD00728861
• Inchi： 1S/C11H15NO4/c1-15-10(13)6-5-9(11(14)16-2)12-7-3-4-8-12/h3-4,7-9H,5-6H2,1-2H3
• InChI Key： GEADOYJXWOGGLV-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC(=O)OC)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 225.10015
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester

Comprehensive Overview of Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester (CAS No. 259655-31-7)

Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester (CAS No. 259655-31-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique pyrrole-substituted structure, is widely utilized in the synthesis of advanced intermediates for various industrial applications. Its molecular formula and structural features make it a valuable component in the development of novel chemical entities.

The compound's chemical properties include a molecular weight of approximately 237.26 g/mol and a distinct ester functional group that enhances its reactivity in synthetic pathways. Researchers and manufacturers often leverage its solubility in organic solvents and thermal stability for applications in polymer chemistry and drug formulation. The presence of the 1H-pyrrol-1-yl moiety further contributes to its versatility, enabling interactions with a wide range of substrates.

In the pharmaceutical industry, Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester serves as a key intermediate in the synthesis of bioactive molecules. Its role in the development of antimicrobial agents and anti-inflammatory compounds has been highlighted in recent studies. The compound's ability to act as a building block for complex molecular architectures makes it indispensable in medicinal chemistry.

From an industrial perspective, this compound is increasingly being explored for its potential in green chemistry initiatives. With growing emphasis on sustainable synthesis and eco-friendly processes, researchers are investigating its use in catalytic reactions that minimize waste and energy consumption. This aligns with global trends toward environmentally responsible manufacturing.

The agrochemical sector also benefits from the applications of Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester. Its derivatives are being studied for their potential as plant growth regulators and pest control agents. The compound's structural flexibility allows for modifications that enhance its efficacy while reducing environmental impact, addressing the increasing demand for sustainable agriculture solutions.

Market dynamics for Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester reflect its growing importance. The compound's global demand has seen a steady rise, driven by advancements in specialty chemicals and high-performance materials. Manufacturers are investing in scalable production methods to meet the needs of diverse industries, ensuring a stable supply chain for this versatile chemical.

Quality control and analytical testing are critical aspects of handling Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to ensure purity and consistency. These measures are essential for maintaining the compound's performance in high-stakes applications, particularly in pharmaceuticals and agrochemicals.

Future research directions for Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester include exploring its potential in nanotechnology and biodegradable materials. Scientists are investigating its incorporation into smart polymers and drug delivery systems, which could revolutionize multiple industries. The compound's adaptability positions it as a promising candidate for next-generation innovations.

In summary, Pentanedioic acid,2-(1H-pyrrol-1-yl)-, 1,5-dimethyl ester (CAS No. 259655-31-7) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique chemical properties, combined with its role in sustainable and high-performance solutions, make it a valuable asset in modern chemistry. As research and industrial demand continue to grow, this compound is poised to play an even more significant role in shaping the future of chemical innovation.